Cas no 1000525-37-0 (methyl 6-(cyanomethyl)pyridine-2-carboxylate)

• Product Name: methyl 6-(cyanomethyl)pyridine-2-carboxylate
• CAS No: 1000525-37-0
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• CID: 5204966
• PubChem ID: 55267948
• Update Time: 2025-10-29

methyl 6-(cyanomethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylic acid, 6-(cyanomethyl)-, methyl ester
• methyl 6-(cyanomethyl)pyridine-2-carboxylate

• Inchi： 1S/C9H8N2O2/c1-13-9(12)8-4-2-3-7(11-8)5-6-10/h2-4H,5H2,1H3
• InChI Key： ARYMUMVKIDLHSW-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)=NC(CC#N)=CC=C1

Computed Properties

• Exact Mass: 176.058577502g/mol
• Monoisotopic Mass: 176.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 63Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on methyl 6-(cyanomethyl)pyridine-2-carboxylate

Methyl 6-(cyanomethyl)pyridine-2-carboxylate (CAS No. 1000525-37-0): A Comprehensive Overview

The compound methyl 6-(cyanomethyl)pyridine-2-carboxylate (CAS No. 1000525-37-0) is a significant molecule in the field of organic chemistry, particularly in the realm of pyridine derivatives. This compound has garnered attention due to its unique structural features and potential applications in various industries, including pharmaceuticals, agrochemicals, and materials science. The molecule consists of a pyridine ring substituted with a methyl ester group at the 2-position and a cyanomethyl group at the 6-position, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of methyl 6-(cyanomethyl)pyridine-2-carboxylate in drug discovery and development. Its structure allows for easy functionalization, enabling researchers to explore its potential as a lead compound for treating various diseases. For instance, the presence of the cyanomethyl group introduces electron-withdrawing effects, which can influence the molecule's reactivity and bioavailability. This makes it an attractive candidate for designing drugs targeting specific biological pathways.

The synthesis of methyl 6-(cyanomethyl)pyridine-2-carboxylate involves a series of well-established organic reactions, including nucleophilic substitution and esterification. The starting material is typically derived from pyridine derivatives, which are readily available in the market. The introduction of the cyanomethyl group at the 6-position is achieved through alkylation reactions, while the methyl ester group is introduced via esterification using methyl alcohol as the nucleophile.

One of the most promising applications of this compound lies in its use as an intermediate in the synthesis of more complex molecules. For example, researchers have employed methyl 6-(cyanomethyl)pyridine-2-carboxylate as a precursor for constructing heterocyclic compounds with enhanced pharmacological properties. These compounds have shown potential in inhibiting enzymes associated with neurodegenerative diseases, such as Alzheimer's disease.

In addition to its role in drug discovery, methyl 6-(cyanomethyl)pyridine-2-carboxylate has also found applications in agrochemicals. Its ability to act as a plant growth regulator has been explored in recent studies, where it was found to enhance crop yields under stress conditions such as drought and salinity. This dual functionality underscores the versatility of this compound across multiple disciplines.

From a materials science perspective, methyl 6-(cyanomethyl)pyridine-2-carboxylate has been investigated for its potential as a building block in constructing advanced materials with tailored properties. For instance, its ability to form coordination polymers with metal ions has been leveraged to develop porous materials with applications in gas storage and catalysis.

The structural uniqueness of methyl 6-(cyanomethyl)pyridine-2-carboxylate also makes it an ideal candidate for studying fundamental chemical reactions. Recent research has focused on understanding its reactivity under various conditions, such as thermal decomposition and photochemical reactions. These studies have provided valuable insights into the mechanisms governing its transformations, which are crucial for optimizing its synthesis and application.

In conclusion, methyl 6-(cyanomethyl)pyridine-2-carboxylate (CAS No. 1000525-37-0) is a multifaceted compound with significant potential across diverse fields. Its unique structure, ease of synthesis, and versatile reactivity make it an invaluable tool for researchers seeking innovative solutions in drug development, agrochemistry, and materials science. As ongoing research continues to uncover new applications and properties of this compound, its role in advancing scientific knowledge is expected to grow further.